

An In-depth Technical Guide to ZMYND19 Gene Regulatory Networks

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Zndm19*

Cat. No.: *B15564386*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the Zinc Finger MYND-Type Containing 19 (ZMYND19) gene and its emerging role in cellular regulatory networks. It details its primary functions, key protein interactions, and involvement in significant signaling pathways, with a focus on quantitative data and detailed experimental methodologies.

Introduction to ZMYND19

ZMYND19, also known as MIZIP (Melanin-Concentrating Hormone Receptor 1 Interacting Zinc-Finger Protein), is a protein-coding gene located on chromosome 9.^[1] It is characterized by a MYND-type zinc finger domain, a motif known to mediate protein-protein interactions.^[2] Initially identified through its interaction with the C-terminus of the melanin-concentrating hormone receptor 1 (MCHR1), ZMYND19 was suggested to play a regulatory role in GPR24/MCH-R1 signaling.^{[1][3][4]} Further studies revealed its ability to bind to the N-termini of α -tubulin and β -tubulin, proposing a link between MCHR1 signaling and microtubule functions.^{[2][3][4]}

More recent research has uncovered a critical role for ZMYND19 in a distinct and highly significant regulatory network: the mTORC1 signaling pathway. This function positions ZMYND19 as a key player in controlling cell growth, proliferation, and metabolism.

The ZMYND19 Regulatory Network in mTORC1 Signaling

Recent evidence has established ZMYND19 as a substrate of the Carboxy-Terminal to Lish (CTLH) E3 ubiquitin ligase complex.^[5] In this network, ZMYND19 partners with another CTLH substrate, MKLN1. The CTLH complex, through its catalytic subunit MAEA, targets both ZMYND19 and MKLN1 for proteasomal degradation.^{[5][6]}

Under conditions where the CTLH complex is inactive (e.g., through knockout of MAEA), ZMYND19 and MKLN1 accumulate, associate with each other, and localize to the outer lysosomal membrane.^{[5][7]} At the lysosome, the ZMYND19/MKLN1 complex acts as a negative regulator of the mechanistic target of rapamycin complex 1 (mTORC1).^{[5][6][7]} This inhibition is achieved by blocking a late stage of mTORC1 activation. Specifically, the complex binds to the mTORC1 component Raptor and prevents mTORC1 from interacting with its activator Rheb and its substrates, such as S6 Kinase (S6K) and 4E-BP1.^{[5][8][9][10]} This regulatory action allows cells to rapidly modulate mTORC1 activity in response to cellular signals.^{[5][9][10]}

The core interactions of ZMYND19 are summarized in the table below.

Interacting Protein	Alias/Complex	Interaction Domain/Role	Supporting Evidence
MCHR1	Melanin-Concentrating Hormone Receptor 1	Binds to C-terminus of MCHR1.[2][3][4]	Co-immunoprecipitation[4]
TUBA1, TUBB	α -tubulin, β -tubulin	Binds to N-termini of tubulins.[2][3][4]	Yeast two-hybrid, Co-IP[4]
MKLN1	Muskelin 1	Forms a complex to inhibit mTORC1.[5][6][7]	Co-immunoprecipitation[6]
CTLH Complex (MAEA)	C-terminal to LisH E3 Ligase	Substrate of the E3 ligase for degradation.[5]	Proteomics, Immunoblotting[5]
Raptor	Regulatory-associated protein of mTOR	Binds Raptor to inhibit mTORC1 activation.[5][8]	Co-immunoprecipitation[8]
RagA/C	Ras-related GTP binding proteins	Binds RagA/C as part of mTORC1 inhibition.[5]	Co-immunoprecipitation[5]

Quantitative Data on ZMYND19 Regulation

The most direct quantitative evidence for the role of ZMYND19 in the CTLH-mTORC1 pathway comes from proteomic analysis following the genetic knockout of the E3 ligase component, MAEA. Inactivation of MAEA prevents the degradation of its substrates, leading to their accumulation.

Note: The following data are illustrative of findings reported in Wang et al. (2024), derived from descriptions of whole-cell proteomic analysis. Exact values require access to the study's supplementary data, which is slated for future publication.


Table 3.1: Proteomic Changes in MAEA Knockout Cells

Protein	Log ₂ Fold Change (MAEA KO vs. Control)	p-value	Biological Role in Network
ZMYND19	> 2.0	< 0.01	CTLH substrate, mTORC1 inhibitor[5]
MKLN1	> 2.0	< 0.01	CTLH substrate, mTORC1 inhibitor[5]

| MAEA | < -2.0 | < 0.01 | CTLH catalytic subunit (depleted by CRISPR)[5] |


Signaling Pathway and Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the key regulatory pathway and a typical experimental workflow for studying ZMYND19.



[Click to download full resolution via product page](#)

Caption: ZMYND19/MKLN1-mediated negative regulation of the mTORC1 signaling pathway.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for Co-Immunoprecipitation of ZMYND19 and MKLN1.

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experimental procedures used to investigate ZMYND19 regulatory networks.

This protocol is designed to validate the interaction between ZMYND19 and MKLN1 from cell lysates.

- Cell Culture and Lysis:
 - Culture HEK293T or a relevant cell line to ~80-90% confluency in a 10 cm dish.
 - Wash cells twice with 5 mL of ice-cold PBS.
 - Add 1 mL of ice-cold Co-IP Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, with protease and phosphatase inhibitors).
 - Scrape cells and transfer the lysate to a pre-chilled microcentrifuge tube.
 - Incubate on ice for 20 minutes with periodic vortexing.
 - Centrifuge at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant (protein lysate) to a new tube.
 - Determine protein concentration using a Bradford or BCA assay.
- Pre-Clearing Lysate:
 - To 1 mg of total protein lysate, add 20 µL of Protein A/G magnetic bead slurry.
 - Incubate on a rotator for 1 hour at 4°C to reduce non-specific binding.
 - Place the tube on a magnetic rack and transfer the pre-cleared supernatant to a new tube.
- Immunoprecipitation:
 - Add 2-4 µg of anti-ZMYND19 antibody (or a relevant isotype control IgG) to the pre-cleared lysate.

- Incubate on a rotator overnight at 4°C.
- Immune Complex Capture:
 - Add 30 µL of fresh Protein A/G magnetic bead slurry to the lysate-antibody mixture.
 - Incubate on a rotator for 2-4 hours at 4°C.
- Washing:
 - Pellet the beads on a magnetic rack and discard the supernatant.
 - Wash the beads three times with 1 mL of ice-cold Co-IP Lysis Buffer.
 - Wash the beads once with 1 mL of ice-cold PBS.
- Elution and Analysis:
 - Resuspend the beads in 40 µL of 2x Laemmli sample buffer.
 - Boil the samples at 95-100°C for 10 minutes to elute proteins and denature them.
 - Pellet the beads and load the supernatant onto an SDS-PAGE gel for Western blot analysis.
 - Probe the membrane with primary antibodies against ZMYND19 (to confirm pulldown) and MKLN1 (to detect interaction).

This protocol outlines the steps to identify genomic regions bound by ZMYND19, assuming it has DNA-binding or chromatin-associating properties.

- Cross-linking and Cell Harvest:
 - Grow cells to ~80% confluency. Add formaldehyde to the culture medium to a final concentration of 1% to cross-link proteins to DNA.
 - Incubate for 10 minutes at room temperature with gentle shaking.

- Quench the cross-linking reaction by adding glycine to a final concentration of 0.125 M and incubating for 5 minutes.
- Harvest cells by scraping, wash twice with ice-cold PBS containing protease inhibitors.
- Chromatin Preparation and Sonication:
 - Lyse the cells using a suitable lysis buffer (e.g., containing PIPES, IGEPAL, and protease inhibitors).
 - Isolate nuclei by centrifugation. Resuspend the nuclear pellet in a shearing buffer (e.g., containing SDS, EDTA, Tris, and protease inhibitors).
 - Shear the chromatin to an average size of 200-700 bp using a sonicator. Optimization of sonication time and power is critical.
 - Centrifuge to pellet debris and collect the supernatant containing the sheared chromatin.
- Immunoprecipitation:
 - Dilute the chromatin with ChIP dilution buffer. Save a small aliquot as the "input" control.
 - Pre-clear the chromatin with Protein A/G beads for 1 hour at 4°C.
 - Add a ChIP-validated anti-ZMYND19 antibody to the pre-cleared chromatin and incubate overnight at 4°C with rotation. Also, prepare a mock IP with an isotype control IgG.
 - Add Protein A/G beads to capture the antibody-protein-DNA complexes and incubate for 4 hours.
- Washing and Elution:
 - Wash the beads sequentially with low-salt wash buffer, high-salt wash buffer, LiCl wash buffer, and finally twice with TE buffer to remove non-specifically bound chromatin.
 - Elute the chromatin from the beads using an elution buffer (e.g., 1% SDS, 0.1 M NaHCO₃).

- Reverse Cross-links and DNA Purification:
 - Reverse the cross-links by adding NaCl and incubating at 65°C for at least 6 hours.
 - Treat the samples with RNase A and then Proteinase K to remove RNA and protein.
 - Purify the ChIP DNA and input DNA using phenol-chloroform extraction or a DNA purification kit.
- Library Preparation and Sequencing:
 - Prepare sequencing libraries from the purified ChIP and input DNA according to the manufacturer's protocol (e.g., Illumina). This involves end-repair, A-tailing, and adapter ligation.
 - Perform PCR amplification and size selection.
 - Sequence the libraries on a next-generation sequencing platform.

This protocol describes a screen to identify genes that, when knocked out, affect cell proliferation in the context of mTORC1 signaling, similar to the approach that identified the role of the CTLH complex.

- Cell Line and Library Preparation:
 - Generate a stable Cas9-expressing cell line (e.g., YCCEL1-Cas9).
 - Amplify a genome-wide lentiviral sgRNA library (e.g., Brunello).
- Lentiviral Transduction and Selection:
 - Transduce the Cas9-expressing cells with the sgRNA library at a low multiplicity of infection (MOI < 0.3) to ensure most cells receive a single sgRNA.
 - Select transduced cells with puromycin to generate a population of cells with genome-wide gene knockouts.
- Cell Proliferation Screen:

- Split the knockout cell population into two groups: control (vehicle/DMSO) and treatment (e.g., a PI3K/mTOR inhibitor like alpelisib).
- Culture the cells for a sufficient period to allow for changes in proliferation to manifest (e.g., 14-21 days). Maintain a high representation of the initial library throughout.
- Genomic DNA Extraction and Sequencing:
 - Harvest cells from both control and treatment arms.
 - Extract genomic DNA from each population.
 - Use PCR to amplify the sgRNA-containing cassettes from the genomic DNA.
 - Sequence the PCR amplicons using a next-generation sequencer to determine the abundance of each sgRNA.
- Data Analysis:
 - Align sequencing reads to the sgRNA library to get read counts for each sgRNA.
 - Normalize the read counts.
 - Calculate the log-fold change in abundance of each sgRNA between the treatment and control groups.
 - Use statistical tools (e.g., MAGeCK) to identify genes whose sgRNAs are significantly enriched (positive regulators of sensitivity/negative regulators of resistance) or depleted (negative regulators of sensitivity/positive regulators of resistance). Genes in the CTLH complex, for example, would be identified as significant hits in a screen with a PI3K inhibitor.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Gene - ZMYND19 [maayanlab.cloud]
- 2. The CTLH ubiquitin ligase substrates ZMYND19 and MKLN1 negatively regulate mTORC1 at the lysosomal membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. The CTLH Ubiquitin Ligase Substrates ZMYND19 and MKLN1 Negatively Regulate mTORC1 at the Lysosomal Membrane - PMC [pmc.ncbi.nlm.nih.gov]
- 4. The CTLH ubiquitin ligase substrates ZMYND19 and MKLN1 negatively regulate mTORC1 at the lysosomal membrane. | Broad Institute [broadinstitute.org]
- 5. genecards.org [genecards.org]
- 6. The CTLH Ubiquitin Ligase Substrates ZMYND19 and MKLN1 Negatively Regulate mTORC1 at the Lysosomal Membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. creative-diagnostics.com [creative-diagnostics.com]
- 8. researchgate.net [researchgate.net]
- 9. Home - GEO - NCBI [ncbi.nlm.nih.gov]
- 10. ChIP-seq Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
- To cite this document: BenchChem. [An In-depth Technical Guide to ZMYND19 Gene Regulatory Networks]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15564386/docs#an-in-depth-technical-guide-to-zmynd19-gene-regulatory-networks>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)